Cas no 2243513-09-7 (2-Naphthalenecarboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro-)

• Product Name: 2-Naphthalenecarboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro-
• CAS No: 2243513-09-7
• MF: C₂₆H₂₃NO₄
• MW: 413.465127229691
• CID: 6100459
• PubChem ID: 138989854
• Update Time: 2025-11-01

2-Naphthalenecarboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro-
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid
• 2243513-09-7
• EN300-650641
• 3-(9H-Fluoren-9-ylmethoxycarbonylamino)-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid

• Inchi： 1S/C26H23NO4/c28-25(29)22-13-16-7-1-2-8-17(16)14-24(22)27-26(30)31-15-23-20-11-5-3-9-18(20)19-10-4-6-12-21(19)23/h3-6,9-14,23H,1-2,7-8,15H2,(H,27,30)(H,28,29)
• InChI Key： YLDYXXIPFASCPX-UHFFFAOYSA-N
• SMILES： C1=C2C(CCCC2)=CC(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)=C1C(O)=O

Computed Properties

• Exact Mass: 413.16270821g/mol
• Monoisotopic Mass: 413.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 644
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• Boiling Point: 580.6±50.0 °C(Predicted)
• pka: 3.89±0.20(Predicted)

Additional information on 2-Naphthalenecarboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro-

Introduction to 2-Naphthalenecarboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro- (CAS No. 2243513-09-7)

2-Naphthalenecarboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro- (CAS No. 2243513-09-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a naphthalene ring, a fluorenyl group, and a tetrahydrofuran ring. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The naphthalene ring is a well-known aromatic system that provides stability and rigidity to the molecule. This ring system is often found in natural products and synthetic compounds with diverse biological activities. The presence of the fluorenyl group, specifically the 9H-fluoren-9-ylmethoxy carbonyl moiety, adds complexity and functionality to the molecule. Fluorenyl groups are known for their ability to form stable amide bonds and their use in protecting amino groups during synthetic processes. The tetrahydrofuran ring further enhances the molecule's flexibility and solubility properties, making it suitable for various biological environments.

Recent studies have highlighted the potential of 2-Naphthalenecarboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro- in the context of drug delivery systems and targeted therapies. One notable application is its use as a prodrug or a prodrug intermediate. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The fluorenyl protecting group can be selectively cleaved under specific conditions, releasing the active drug moiety at the desired site of action. This approach can improve drug efficacy and reduce side effects by ensuring that the active compound is released only where it is needed.

In addition to its potential as a prodrug intermediate, 2-Naphthalenecarboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro- has shown promise in the development of fluorescent probes for cellular imaging. The fluorenyl group can be modified to incorporate fluorophores, which can be used to track the distribution and behavior of the compound within cells. This application is particularly useful in understanding drug uptake mechanisms and optimizing drug delivery strategies.

The synthesis of 2-Naphthalenecarboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro- involves several steps that require precise control over reaction conditions and purification techniques. Key synthetic routes include the formation of the naphthalene carboxylic acid core through aromatic substitution reactions, followed by the introduction of the fluorenyl protecting group via amide bond formation. The tetrahydrofuran ring can be introduced through cyclization reactions or by using pre-formed cyclic intermediates.

The physicochemical properties of 2-Naphthalenecarboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro- have been extensively studied to understand its behavior in different environments. It has been found to exhibit good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). However, its solubility in water is limited due to its hydrophobic nature. This property can be advantageous in certain applications where controlled release or targeted delivery is desired.

In terms of biological activity, preliminary studies have shown that 2-Naphthalenecarboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro- exhibits moderate inhibitory effects on specific enzymes involved in disease pathways. For example, it has been reported to inhibit certain kinases involved in cancer cell proliferation and signal transduction pathways. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The safety profile of 2-Naphthalenecarboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro- has also been evaluated in preclinical studies. Toxicity assessments have shown that it has a favorable safety margin when administered at therapeutic doses. However, as with any new chemical entity (NCE), comprehensive safety evaluations are essential before advancing to clinical trials.

In conclusion, 2-Naphthalenecarboxylic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5,6,7,8-tetrahydro- (CAS No. 2243513-09-7) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or as part of advanced drug delivery systems.